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Compound of Interest

Compound Name: Stearic acid-d2

Cat. No.: B028290 Get Quote

This guide provides comprehensive safety and handling precautions for Stearic acid-d2,

tailored for researchers, scientists, and drug development professionals. Given the limited

availability of safety data specific to Stearic acid-d2, this document incorporates information

from the safety data sheets (SDS) of closely related deuterated analogues, such as Stearic

acid-d35 and Stearic acid-d4, as well as the well-documented non-deuterated stearic acid. The

primary chemical properties and hazards are expected to be comparable across these forms.

Hazard Identification and Classification
Stearic acid and its deuterated forms are generally considered to have low toxicity. However,

they can present hazards under certain conditions. The primary concerns are mechanical

irritation from dust and potential irritation to the skin, eyes, and respiratory tract.

GHS Classification Summary for Stearic Acid Analogues:

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[1]

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation.[1]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation.[1]

Specific Target Organ Toxicity,

Single Exposure
Category 3

H335: May cause respiratory

irritation.[1]
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Note: Classifications may vary slightly between suppliers and the specific form of the acid.

Pictogram:

alt text

Signal Word: Warning[1]

Physical and Chemical Properties
The physical and chemical properties of Stearic acid-d2 are expected to be very similar to

those of stearic acid.

Property Value

Appearance
White, waxy solid, crystalline flakes, or beads.[2]

[3]

Odor Fatty acid odor or odorless.[2][3]

Melting Point 67 - 69 °C / 152.6 - 156.2 °F[4]

Boiling Point 361 °C / 681.8 °F @ 760 mmHg[4]

Flash Point 196 °C / 384.8 °F[2][4][5]

Autoignition Temperature 395 °C[2]

Solubility
Insoluble in water; soluble in many common

organic solvents.[2]

Stability Stable under normal conditions.[6][7]

Experimental Protocols for Safe Handling
Adherence to proper laboratory protocols is essential to minimize risks when working with

Stearic acid-d2.

Personal Protective Equipment (PPE)
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A thorough risk assessment should precede any handling of the substance to determine the

necessary level of protection.

Protection Type Specification

Eye/Face Protection
Wear safety glasses with side-shields or

chemical safety goggles.[1][5][8]

Skin Protection

Wear impervious, chemical-resistant gloves

(e.g., nitrile rubber).[5][8] A lab coat or other

protective clothing should be worn to prevent

skin contact.[1][5]

Respiratory Protection

For operations that may generate dust, use a

NIOSH-approved respirator with a particulate

filter (e.g., N95).[8] Ensure adequate ventilation,

such as working in a chemical fume hood.[1][2]

General Handling and Hygiene
Avoid Dust Formation: Minimize the generation and accumulation of dust.[5]

Ventilation: Use only in a well-ventilated area or in a chemical fume hood.[1][2]

Personal Hygiene: Wash hands thoroughly after handling and before breaks, eating,

drinking, or smoking.[6][8] Do not eat, drink, or smoke in the laboratory.[1]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]

[9]

Storage
Conditions: Store in a cool, dry, and well-ventilated place.[5][8]

Container: Keep the container tightly closed.[2][8]

Incompatibilities: Store away from strong oxidizing agents, bases, and reducing agents.[2][4]

Accidental Release Measures
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Evacuate: Evacuate personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment:

For small spills, dampen the solid material with 60-70% ethanol to prevent dust formation.

[10]

Sweep or scoop up the material using non-sparking tools and place it into a suitable,

labeled container for disposal.[5][10]

Decontamination:

Clean the spill area with absorbent paper dampened with 60-70% ethanol, followed by a

soap and water solution.[10]

PPE: Wear appropriate personal protective equipment during cleanup.[5]

Disposal
Dispose of waste material in accordance with all applicable federal, state, and local

regulations.[1] Contact a licensed professional waste disposal service.[7]

Toxicology and First Aid
While stearic acid has low acute toxicity, appropriate first aid measures should be readily

available.

Toxicological Data (for Stearic Acid)
Route of Exposure Endpoint Value Species

Oral LD50 > 2,000 mg/kg Rat[7]

Dermal LD50 > 5,000 mg/kg Rabbit[7]

Skin Irritation Moderate (Draize test) Rabbit[5]
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First Aid Procedures
Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[1][5]

Skin Contact

Remove contaminated clothing. Wash the

affected area with plenty of soap and water for

at least 15 minutes. Seek medical attention if

irritation occurs or persists.[1][5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek medical

attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[5]

[8]

Process Flow and Risk Assessment Diagrams
Laboratory Handling Workflow
The following diagram illustrates the standard workflow for handling Stearic acid-d2 in a

research environment.
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Preparation

Handling

Post-Experiment

Review SDS and
Conduct Risk Assessment

Assemble Required PPE
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Weigh and Handle
Stearic Acid-d2
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Risk Evaluation

Start: New Experiment
with Stearic Acid-d2

1. Identify Hazards
(Skin/Eye/Respiratory Irritation,

Dust Formation)

2. Assess Exposure Potential
(Quantity, Duration, Ventilation)

3. Determine Risk Level
(Low, Medium, High)

4. Implement Control Measures
(PPE, Fume Hood, Handling Protocols)

Risk Identified

5. Proceed with Experiment

Risk is Negligible

Review and Modify Protocol

Post-Experiment Review

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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